Cas no 125103-42-6 (1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl-)

1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl- structure
125103-42-6 structure
Product Name:1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl-
CAS No:125103-42-6
MF:C19H19N3O2
MW:321.373064279556
CID:192115
PubChem ID:2053691
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl-
    • N-(2-hydroxyethyl)-5-methyl-1,3-diphenylpyrazole-4-carboxamide
    • 1H-Pyrazole-4-carboxamide, 1,3-diphenyl-N-(2-hydroxyethyl)-5-methyl-
    • BIM-0004894.P001
    • 125103-42-6
    • SMSF0003354
    • CB06988
    • AB00073907-01
    • SR-01000195653-1
    • Cambridge id 5110077
    • SCHEMBL14132499
    • CBMicro_004968
    • DTXSID70154640
    • SR-01000195653
    • BRN 4201972
    • 1,3-Diphenyl-N-(2-hydroxyethyl)-5-methyl-1H-pyrazole-4-carboxamide
    • Inchi: 1S/C19H19N3O2/c1-14-17(19(24)20-12-13-23)18(15-8-4-2-5-9-15)21-22(14)16-10-6-3-7-11-16/h2-11,23H,12-13H2,1H3,(H,20,24)
    • InChI Key: BAOJPVZUZKJNCI-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)NCCO

Computed Properties

  • Exact Mass: 321.14787
  • Monoisotopic Mass: 321.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 530.9°C at 760 mmHg
  • Flash Point: 274.9°C
  • Refractive Index: 1.622
  • PSA: 67.15
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